Cas no 1119451-23-8 (N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine)

• Product Name: N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
• CAS No: 1119451-23-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 1072427
• PubChem ID: 25219602
• Update Time: 2025-04-20

N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
• STK503949
• 2-Bromo-N-(2-methoxyethyl)-N-methylbenzenemethanamine
• [(2-bromophenyl)methyl](2-methoxyethyl)methylamine
• N-(2-bromobenzyl)-2-methoxy-N-methylethanamine
• N-[(2-bromophenyl)methyl]-2-methoxy-N-methylethanamine
• DTXSID501212138
• ALBB-006479
• AKOS000266076
• Z169247592
• 1119451-23-8

• MDL： MFCD12027205
• Inchi： 1S/C11H16BrNO/c1-13(7-8-14-2)9-10-5-3-4-6-11(10)12/h3-6H,7-9H2,1-2H3
• InChI Key： JBQACUJJCAEOPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C)CCOC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų